Cas no 895648-42-7 (3-(benzenesulfonyl)-N-(3,4-dimethoxyphenyl)-6,7-dimethoxyquinolin-4-amine)

• Product Name: 3-(benzenesulfonyl)-N-(3,4-dimethoxyphenyl)-6,7-dimethoxyquinolin-4-amine
• CAS No: 895648-42-7
• MF: C₂₅H₂₄N₂O₆S
• MW: 480.532865524292
• CID: 5762921
• PubChem ID: 16801081
• Update Time: 2025-05-25

3-(benzenesulfonyl)-N-(3,4-dimethoxyphenyl)-6,7-dimethoxyquinolin-4-amine Chemical and Physical Properties

Names and Identifiers

• F1608-0636
• AKOS001860550
• 3-(benzenesulfonyl)-N-(3,4-dimethoxyphenyl)-6,7-dimethoxyquinolin-4-amine
• N-(3,4-dimethoxyphenyl)-6,7-dimethoxy-3-(phenylsulfonyl)quinolin-4-amine
• CCG-138184
• 895648-42-7

• Inchi： 1S/C25H24N2O6S/c1-30-20-11-10-16(12-21(20)31-2)27-25-18-13-22(32-3)23(33-4)14-19(18)26-15-24(25)34(28,29)17-8-6-5-7-9-17/h5-15H,1-4H3,(H,26,27)
• InChI Key： NLDNELUIWKNOGF-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(C1=CN=C2C=C(C(=CC2=C1NC1C=CC(=C(C=1)OC)OC)OC)OC)(=O)=O

Computed Properties

• Exact Mass: 480.13550766g/mol
• Monoisotopic Mass: 480.13550766g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 740
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 104Ų

Additional information on 3-(benzenesulfonyl)-N-(3,4-dimethoxyphenyl)-6,7-dimethoxyquinolin-4-amine

3-(Benzenesulfonyl)-N-(3,4-Dimethoxyphenyl)-6,7-Dimethoxyquinolin-4-Amine: A Comprehensive Overview

The compound with CAS No 895648-42-7, known as 3-(benzenesulfonyl)-N-(3,4-dimethoxyphenyl)-6,7-dimethoxyquinolin-4-amine, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its complex structure, which includes a quinoline core substituted with multiple functional groups, including benzenesulfonyl and dimethoxyphenyl moieties. The presence of these groups imparts unique chemical and physical properties to the molecule, making it a valuable subject for research and potential applications.

Recent studies have highlighted the potential of 3-(benzenesulfonyl)-N-(3,4-dimethoxyphenyl)-6,7-dimethoxyquinolin-4-amine in drug discovery efforts targeting various therapeutic areas. For instance, researchers have explored its role as a modulator of key enzymes and receptors involved in neurodegenerative diseases such as Alzheimer's and Parkinson's. The compound's ability to interact with these targets has been attributed to its unique structural features, particularly the electron-withdrawing sulfonyl group and the electron-donating methoxy substituents.

In addition to its pharmacological applications, CAS No 895648-42-7 has also been investigated for its potential in materials science. Its quinoline-based structure lends itself well to applications in organic electronics, where it can serve as a building block for semiconducting materials or light-emitting diodes (LEDs). Recent advancements in synthetic methodologies have enabled the scalable production of this compound, further enhancing its viability for industrial applications.

The synthesis of 3-(benzenesulfonyl)-N-(3,4-dimethoxyphenyl)-6,7-dimethoxyquinolin-4-amine involves a multi-step process that combines principles from both classical organic synthesis and modern catalytic techniques. Key steps include the formation of the quinoline core through cyclization reactions and the subsequent introduction of functional groups via nucleophilic aromatic substitution or coupling reactions. The optimization of these steps has been a focal point of recent research efforts, with scientists aiming to improve yield and purity while reducing environmental impact.

From a chemical standpoint, CAS No 895648-42-7 exhibits remarkable stability under physiological conditions due to the electron-withdrawing effects of its sulfonyl group and the steric hindrance provided by its methoxy substituents. These properties not only enhance its bioavailability but also make it resistant to metabolic degradation, which is a critical factor in drug design.

Looking ahead, the continued exploration of 3-(benzenesulfonyl)-N-(3,4-dimethoxyphenyl)-6,7-dimethoxyquinolin-4-amine holds promise for breakthroughs in both therapeutic development and materials innovation. Its versatile structure serves as a testament to the ingenuity of modern organic chemistry and underscores the importance of interdisciplinary collaboration in advancing scientific knowledge.